5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95%
Overview
Description
5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% (5-CN-6-HNA) is a novel compound that has been gaining attention in recent years due to its potential applications in scientific research. 5-CN-6-HNA has been studied for its unique synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The exact mechanism of action of 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% is still not fully understood. However, it is believed that 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% acts as an inhibitor of COX-2 and acetylcholinesterase, which leads to the reduction of inflammation and oxidative stress. Additionally, 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% has been shown to inhibit the growth of cancer cells, which suggests that it may have anti-tumor properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% are still being studied. However, it has been shown to reduce inflammation and oxidative stress in animal models. Additionally, 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have anti-tumor properties.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% in lab experiments include its high purity (95%), its ability to inhibit COX-2 and acetylcholinesterase, and its potential to reduce inflammation and oxidative stress. Additionally, 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have anti-tumor properties.
The limitations of using 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% in lab experiments include its high cost and the fact that its exact mechanism of action is still not fully understood. Additionally, the long-term effects of 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% on humans and animals are still not known.
Future Directions
Future research on 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% should focus on further understanding its mechanism of action, as well as its long-term effects on humans and animals. Additionally, further research should be conducted to explore the potential of 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% as an anti-tumor agent. Additionally, further research should be conducted to explore the potential of 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% as an anti-inflammatory and antioxidant agent. Finally, further research should be conducted to explore the potential of 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% as an inhibitor of COX-2 and acetylcholinesterase.
Synthesis Methods
5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% is synthesized by a two-step process. The first step involves the reaction of 3-cyanophenol and 6-hydroxy nicotinic acid in the presence of a base, such as potassium hydroxide, to form 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95%. The second step involves the use of a reducing agent, such as sodium borohydride, to reduce the 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% to its reduced form, 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95%-H. This two-step process can be used to synthesize 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% with a purity of 95%.
Scientific Research Applications
5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% has a wide range of applications in scientific research. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of proinflammatory prostaglandins. 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% has also been studied for its potential to inhibit the growth of cancer cells, as well as its ability to reduce inflammation and oxidative stress. Additionally, 5-(3-Cyanophenyl)-6-hydroxynicotinic acid, 95% has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
properties
IUPAC Name |
5-(3-cyanophenyl)-6-oxo-1H-pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O3/c14-6-8-2-1-3-9(4-8)11-5-10(13(17)18)7-15-12(11)16/h1-5,7H,(H,15,16)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJXIPGUXPUPTOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=CNC2=O)C(=O)O)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50686994 |
Source
|
| Record name | 5-(3-Cyanophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50686994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Cyanophenyl)-6-hydroxynicotinic acid | |
CAS RN |
1261925-67-0 |
Source
|
| Record name | 5-(3-Cyanophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50686994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
